Cas no 1194056-33-1 (Ligupurpuroside C)

• Product Name: Ligupurpuroside C
• CAS No: 1194056-33-1
• MF: C₃₅H₄₆O₁₇
• MW: 738.729552745819
• CID: 1123941
• PubChem ID: 125181921
• Update Time: 2025-04-20

Ligupurpuroside C Chemical and Physical Properties

Names and Identifiers

• Ligupurpuroside C
• [4-[3,4-Dihydroxy-6-methyl-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-3,5-dihydroxy-6-[2
• (-)-ligupurpuroside c
• [(2R,3R,4S,5R,6R)-4-[(2S,3R,4S,5R,6S)-3,4-dihydroxy-6-methyl-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-3,5-dihydroxy-6-[2-(4-hydroxyphenyl)ethoxy]oxan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
• AKOS037514722
• CS-0018594
• HY-N2089
• 1194056-33-1
• LigupurpurosideC
• DA-54924
• beta-D-Glucopyranoside, 2-(4-hydroxyphenyl)ethyl O-6-deoxy-alpha-L-mannopyranosyl-(1-->4)-O-6-deoxy-alpha-L-mannopyranosyl-(1-->3)-, 6-[(2E)-3-(4-hydroxyphenyl)-2-propenoate]

• Inchi： 1S/C35H46O17/c1-16-24(39)26(41)28(43)34(48-16)51-31-17(2)49-35(29(44)27(31)42)52-32-25(40)22(15-47-23(38)12-7-18-3-8-20(36)9-4-18)50-33(30(32)45)46-14-13-19-5-10-21(37)11-6-19/h3-12,16-17,22,24-37,39-45H,13-15H2,1-2H3/b12-7+/t16-,17-,22+,24-,25+,26+,27-,28+,29+,30+,31-,32-,33+,34-,35-/m0/s1
• InChI Key： ZPGBMGMUFKRLER-CMPWVXOTSA-N
• SMILES： O([C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)[C@@H]1[C@H]([C@H](OCCC2C=CC(=CC=2)O)O[C@H](COC(/C=C/C2C=CC(=CC=2)O)=O)[C@H]1O)O

Computed Properties

• Exact Mass: 738.27349999 g/mol
• Monoisotopic Mass: 738.27349999 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 52
• Rotatable Bond Count: 13
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 738.7
• XLogP3: -0.9
• Topological Polar Surface Area: 264

Experimental Properties

• Color/Form: Powder
• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 990.8±65.0 °C at 760 mmHg
• Flash Point: 307.5±27.8 °C
• Solubility: Very slightly soluble (0.54 g/l) (25 º C),
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Ligupurpuroside C Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Iridoids